Cas no 1398623-71-6 (Hexanoic acid, 6-[(triphenylmethyl)thio]-, 2,5-dioxo-1-pyrrolidinyl ester)

• Product Name: Hexanoic acid, 6-[(triphenylmethyl)thio]-, 2,5-dioxo-1-pyrrolidinyl ester
• CAS No: 1398623-71-6
• MF: C₂₉H₂₉NO₄S
• MW: 487.609866857529
• CID: 5526212
• Update Time: 2025-05-19

Hexanoic acid, 6-[(triphenylmethyl)thio]-, 2,5-dioxo-1-pyrrolidinyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 6-[(triphenylmethyl)thio]-, 2,5-dioxo-1-pyrrolidinyl ester

• Inchi： 1S/C29H29NO4S/c31-26-20-21-27(32)30(26)34-28(33)19-11-4-12-22-35-29(23-13-5-1-6-14-23,24-15-7-2-8-16-24)25-17-9-3-10-18-25/h1-3,5-10,13-18H,4,11-12,19-22H2
• InChI Key： LUUAUZIVAPAXER-UHFFFAOYSA-N
• SMILES： C(ON1C(=O)CCC1=O)(=O)CCCCCSC(C1=CC=CC=C1)(C1=CC=CC=C1)C1=CC=CC=C1

Additional information on Hexanoic acid, 6-[(triphenylmethyl)thio]-, 2,5-dioxo-1-pyrrolidinyl ester

Hexanoic acid, 6-[(triphenylmethyl)thio]-, 2,5-dioxo-1-pyrrolidinyl ester (CAS No. 1398623-71-6): A Comprehensive Overview

Hexanoic acid, 6-[(triphenylmethyl)thio]-, 2,5-dioxo-1-pyrrolidinyl ester, identified by its CAS number CAS No. 1398623-71-6, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for various applications in drug development and molecular biology.

The structure of Hexanoic acid, 6-[(triphenylmethyl)thio]-, 2,5-dioxo-1-pyrrolidinyl ester incorporates several key functional groups that contribute to its reactivity and potential biological activity. The presence of a hexanoic acid moiety provides a hydrophobic backbone, while the thioether linkage to a triphenylmethyl group introduces steric hindrance and electronic effects that can influence its interactions with biological targets. Additionally, the 2,5-dioxo-1-pyrrolidinyl ester group adds complexity to the molecule, potentially enhancing its binding affinity and selectivity.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders. The structural features of Hexanoic acid, 6-[(triphenylmethyl)thio]-, 2,5-dioxo-1-pyrrolidinyl ester make it a promising candidate for investigating its potential role in neuropharmacology. Studies have begun to explore its interactions with neurotransmitter receptors and enzymes, which could lead to the discovery of new therapeutic agents for conditions such as Alzheimer's disease and Parkinson's disease.

One of the most intriguing aspects of this compound is its ability to cross the blood-brain barrier (BBB), a critical factor for any potential therapeutic application. The triphenylmethyl group, in particular, has been shown to enhance BBB penetration in certain molecules, suggesting that Hexanoic acid, 6-[(triphenylmethyl)thio]-, 2,5-dioxo-1-pyrrolidinyl ester may also exhibit similar properties. This characteristic opens up possibilities for developing treatments that can directly target neurological disorders without being hindered by poor brain penetration.

Furthermore, the dioxo-pyrrolidinyl ester moiety has been identified as a key pharmacophore in several bioactive molecules. Its presence in Hexanoic acid, 6-[(triphenylmethyl)thio]-, 2,5-dioxo-1-pyrrolidinyl ester suggests that it may interact with specific biological targets through hydrogen bonding and other non-covalent interactions. This has led researchers to investigate its potential as an intermediate in the synthesis of more complex pharmacological agents.

The synthesis of Hexanoic acid, 6-[(triphenylmethyl)thio]-, 2,5-dioxo-1-pyrrolidinyl ester involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the preparation of the hexanoic acid derivative followed by thiolation with triphenylmethyl bromide or chloride. The subsequent introduction of the dioxo-pyrrolidinyl ester group is achieved through nucleophilic substitution or other suitable coupling reactions.

In terms of analytical characterization, CAS No. 1398623-71-6 corresponds to a compound that can be readily analyzed using standard spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These techniques provide detailed information about the molecular structure and purity of the compound. Additionally, high-performance liquid chromatography (HPLC) can be employed for purification and quantification purposes.

The pharmacological properties of Hexanoic acid, 6-[(triphenylmethyl)thio]-, 2,5-dioxo-1-pyrrolidinyl ester are currently under investigation in several preclinical studies. Initial findings suggest that it may exhibit inhibitory effects on certain enzymes involved in inflammation and oxidative stress pathways. These pathways are known to play a significant role in various chronic diseases, including neurodegenerative disorders and cardiovascular diseases.

The potential therapeutic applications of this compound are broad and span across multiple disease areas. In oncology research, for instance, studies have shown that structurally similar molecules can modulate signaling pathways involved in cancer cell proliferation and survival. While further research is needed to fully understand the mechanisms of action of CAS No. 1398623-71-6, these preliminary findings are encouraging.

In conclusion, Hexanoic acid,< strong> 6-[(triphenylmethyl)thio]-, strong>2, strong>5- strong>dioxo- strong>1- strong>pyrrolidinyl ester strong>(CAS No. strong>CAS No. strong>No. strong>No. strong>.1398623- strong>-71- strong>-6) represents a fascinating chemical entity with significant potential in pharmaceutical research. Its unique structural features, coupled with preliminary evidence of biological activity, make it a compelling subject for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this one are poised to play a crucial role in the development of novel therapeutic strategies.